Cas no 316826-99-0 (2-Benzothiazolesulfonamide, 6-[[(pentafluorophenyl)sulfonyl]amino]-)

• Product Name: 2-Benzothiazolesulfonamide, 6-[[(pentafluorophenyl)sulfonyl]amino]-
• CAS No: 316826-99-0
• MF: C₁₃H₆F₅N₃O₄S₃
• MW: 459.391456127167
• CID: 1448115
• Update Time: 2024-08-25

2-Benzothiazolesulfonamide, 6-[[(pentafluorophenyl)sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolesulfonamide, 6-[[(pentafluorophenyl)sulfonyl]amino]-
• 2-Benzothiazolesulfonamide, 6-[[(2,3,4,5,6-pentafluorophenyl)sulfonyl]amino]-

• Inchi： 1S/C13H6F5N3O4S3/c14-7-8(15)10(17)12(11(18)9(7)16)28(24,25)21-4-1-2-5-6(3-4)26-13(20-5)27(19,22)23/h1-3,21H,(H2,19,22,23)
• InChI Key： HJEXWDTYGATKLK-UHFFFAOYSA-N
• SMILES： S1C2=CC(NS(C3=C(F)C(F)=C(F)C(F)=C3F)(=O)=O)=CC=C2N=C1S(N)(=O)=O

Computed Properties

• Exact Mass: 458.94418

Experimental Properties

• Density: 1.872±0.06 g/cm3(Predicted)
• Boiling Point: 610.9±65.0 °C(Predicted)
• PSA: 119.22
• pka: 5.82±0.30(Predicted)